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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzyl alcohol

CAS No.: 80866-80-4

Cat. No.: B1582037

Get Quote

High-Purity Scaffold Characterization and Synthetic Utility

Executive Summary
2-Chloro-5-nitrobenzyl alcohol (CAS: 80866-80-4) serves as a critical halogenated

nitroaromatic scaffold in the synthesis of heterocycles, kinase inhibitors, and agrochemicals.[1]

[2] Its utility stems from its trifunctional nature: an oxidizable/reducible benzylic alcohol, a

displaceable ortho-chlorine, and a reducible meta-nitro group.[1]

This guide provides a definitive technical profile of the compound, moving beyond basic

physical constants to address synthesis, isotopic mass spectrometry patterns, and validated

handling protocols.

Part 1: Physicochemical Profile & Molecular Weight
Analysis
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Property Value

IUPAC Name (2-Chloro-5-nitrophenyl)methanol

CAS Number 80866-80-4

Molecular Formula C₇H₆ClNO₃

Average Molecular Weight 187.58 g/mol

Monoisotopic Mass 187.0036 Da

Physical State Crystalline solid (White to pale yellow)

Melting Point 76.0 – 80.0 °C

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

Mass Spectrometry & Isotopic Abundance
For researchers utilizing LC-MS/GC-MS for validation, relying solely on the average molecular

weight (187.58 g/mol ) is insufficient due to the chlorine atom.[1]

The Chlorine Signature: Chlorine exists naturally as two stable isotopes: ³⁵Cl (75.78%) and

³⁷Cl (24.22%).[1]

Spectral Consequence: The mass spectrum will not show a single "parent" peak. Instead, it

displays a characteristic 3:1 intensity ratio separated by 2 mass units.[1][3][4][5]

M Peak (m/z 187.0): Contains ³⁵Cl.[1][5]

M+2 Peak (m/z 189.0): Contains ³⁷Cl.[1]

Analyst Note: Absence of this M+2 peak at ~33% intensity of the base peak suggests

dechlorination or misidentification of the compound.

Part 2: Synthesis Protocol (Reduction Route)
The most robust laboratory-scale synthesis involves the chemoselective reduction of 2-chloro-

5-nitrobenzaldehyde.[1] This route avoids the harsh conditions required to reduce the
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corresponding benzoic acid and preserves the aromatic nitro group.

Precursor Purity Warning
Commercially available 2-chloro-5-nitrobenzaldehyde is often contaminated with the 2,3-

isomer.[1]

Impact: The 2,3-isomer reduces to the corresponding alcohol, which has similar solubility

properties, making downstream purification difficult.

Mitigation: Verify precursor purity via GC-MS prior to reduction.[1] If <98%, recrystallize the

aldehyde from dilute ethanol or methanol/water mixtures before proceeding.[1]

Validated Reduction Protocol
Reaction: Aldehyde (R-CHO) + NaBH₄ → Alcohol (R-CH₂OH)[1]

Reagents:

2-Chloro-5-nitrobenzaldehyde (1.0 eq)[1]

Sodium Borohydride (NaBH₄) (0.5 – 0.7 eq)[1]

Methanol (Solvent, anhydrous preferred)[1]

Dilute HCl (1N) for quenching[1]

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of 2-chloro-5-nitrobenzaldehyde in 30 mL of Methanol in a

round-bottom flask. Cool to 0°C using an ice bath.[1] Reasoning: Cooling suppresses over-

reduction and side reactions.

Addition: Add NaBH₄ (6 mmol) portion-wise over 15 minutes. Caution: Exothermic hydrogen

gas evolution.

Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT). Monitor

via TLC (30% EtOAc/Hexane).[1] The aldehyde spot (higher R_f) should disappear; the
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alcohol spot (lower R_f) will appear.[1]

Quench: Once complete, cool back to 0°C and slowly add 1N HCl until pH ~5-6 to destroy

excess hydride.

Workup: Evaporate methanol under reduced pressure. Resuspend the residue in Ethyl

Acetate (50 mL) and wash with Water (2 x 20 mL) and Brine (1 x 20 mL).[1]

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Purification: If necessary, recrystallize from Hexane/Ethyl Acetate to yield pale yellow

crystals.

Synthesis Workflow Diagram
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Figure 1: Decision logic and workflow for the synthesis of 2-Chloro-5-nitrobenzyl alcohol.

Part 3: Reactivity & Applications
This molecule is a versatile "linchpin" intermediate.[1] The alcohol functionality allows for the

attachment of the benzyl group to nucleophiles, while the nitro group serves as a masked
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aniline for subsequent cyclization.

Key Transformations
Chlorination (Appel Reaction or SOCl₂):

Conversion to 2-chloro-5-nitrobenzyl chloride.[1]

Reagent: Thionyl Chloride (SOCl₂) with catalytic DMF.[1]

Utility: Creates a potent electrophile for S_N2 reactions with amines or thiols.[1]

Nitro Reduction:

Conversion to 2-chloro-5-aminobenzyl alcohol.[1]

Reagent: SnCl₂/HCl or Fe/NH₄Cl (avoid catalytic hydrogenation if de-chlorination is a risk).

[1]

Utility: Precursor for indoles or quinolines via cyclization.[1]

Nucleophilic Aromatic Substitution (S_NAr):

Displacement of the ortho-chlorine.[1]

Condition: Requires strong nucleophiles and heat due to the deactivating effect of the

benzyl alcohol group (unless oxidized to aldehyde/acid first).

Reactivity Pathway Diagram[1]
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Figure 2: Primary divergent synthetic pathways for the 2-chloro-5-nitrobenzyl alcohol
scaffold.[1]

Part 4: Safety & Handling (E-E-A-T)[1]
While standard laboratory safety applies, this compound presents specific hazards due to its

nitroaromatic nature.[1]

GHS Classification:

H315: Causes skin irritation.[1][6]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling Protocol:

Dust Control: The solid powder can be electrostatic. Weigh in a fume hood or use an anti-

static gun.[1]

Waste Disposal: Nitro-compounds should be segregated from strong bases and reducing

agents in waste streams to prevent exothermic decomposition.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1582037/docs?utm_src=pdf-body-img#technical-monograph-2-chloro-5-nitrobenzyl-alcohol
https://www.benchchem.com/product/b1582037/docs?utm_src=pdf-body#technical-monograph-2-chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://www.echemi.com/produce/pr22070551469-2-chloro-5-nitrobenzyl-alcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in amber vials. While relatively stable, benzyl alcohols can slowly oxidize to

aldehydes upon prolonged exposure to light and air.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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